Cas no 864266-91-1 (Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-)

Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- structure
864266-91-1 structure
Product Name:Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-
CAS No:864266-91-1
MF:C12H15NO
MW:189.253603219986
CID:1856216
PubChem ID:57656226
Update Time:2025-04-21

Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-
    • 4-(1-Hydroxy-2-methyl-butyl)-benzonitrile
    • MFCD24217308
    • SCHEMBL506916
    • WNBZVGZGOCFOEC-UHFFFAOYSA-N
    • G63521
    • 864266-91-1
    • 4-(1-hydroxy-2-methylbutyl)benzonitrile
    • Inchi: 1S/C12H15NO/c1-3-9(2)12(14)11-6-4-10(8-13)5-7-11/h4-7,9,12,14H,3H2,1-2H3
    • InChI Key: WNBZVGZGOCFOEC-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C#N)=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 189.115364102g/mol
  • Monoisotopic Mass: 189.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44Ų

Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604305-250mg
4-(1-Hydroxy-2-methylbutyl)benzonitrile; .
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250mg
€795.90 2025-04-16
abcr
AB604305-500mg
4-(1-Hydroxy-2-methylbutyl)benzonitrile; .
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500mg
€1114.70 2025-04-16
abcr
AB604305-1g
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1g
€1539.00 2025-04-16
Ambeed
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50mg
$360.0 2025-04-16
Ambeed
A2443298-100mg
4-(1-Hydroxy-2-methylbutyl)benzonitrile
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100mg
$609.0 2025-04-16
Ambeed
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